Cas no 246240-09-5 (Carbamic acid, [2-(3-nitrophenoxy)ethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [2-(3-nitrophenoxy)ethyl]-, 1,1-dimethylethyl ester
• CAS No: 246240-09-5
• MF: C₁₃H₁₈N₂O₅
• MW: 282.292423725128
• CID: 3919477
• PubChem ID: 21077618
• Update Time: 2025-08-05

Carbamic acid, [2-(3-nitrophenoxy)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-(3-nitrophenoxy)ethyl]-, 1,1-dimethylethyl ester
• tert-Butyl (2-(3-nitrophenoxy)ethyl)carbamate
• A1-65704
• N-[2-(3-nitrophenoxy)ethyl]Carbamic acid 1,1-dimethylethyl ester
• KNSIPKLBEBFYOI-UHFFFAOYSA-N
• 3-[2-(tert.butyloxycarbonylamino)ethoxy]-nitrobenzene
• tert-Butyl 2-(3-nitrophenoxy)ethylcarbamate
• 246240-09-5
• SCHEMBL5418888
• DB-418273
• tert-Butyl(2-(3-nitrophenoxy)ethyl)carbamate

• Inchi： 1S/C13H18N2O5/c1-13(2,3)20-12(16)14-7-8-19-11-6-4-5-10(9-11)15(17)18/h4-6,9H,7-8H2,1-3H3,(H,14,16)
• InChI Key： KNSIPKLBEBFYOI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCOC1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 282.12157168Da
• Monoisotopic Mass: 282.12157168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.4Ų

Additional information on Carbamic acid, [2-(3-nitrophenoxy)ethyl]-, 1,1-dimethylethyl ester

Carbamic Acid, [2-(3-Nitrophenoxy)Ethyl]-, 1,1-Dimethylethyl Ester (CAS No: 246240-09-5)

Carbamic acid derivatives have long been of interest in the fields of organic chemistry and materials science due to their versatile applications in drug design, agrochemicals, and advanced materials. Among these derivatives, Carbamic acid, [2-(3-nitrophenoxy)ethyl]-, 1,1-dimethylethyl ester (CAS No: 246240-09-5) stands out as a compound with unique structural features and promising functional properties. This compound is a member of the carbamate family, characterized by its ester functionality and the presence of a nitrophenyl group attached to the phenoxy moiety.

The carbamic acid ester structure of this compound is notable for its potential to participate in various chemical reactions, including nucleophilic substitutions and additions. The nitrophenyl group introduces electron-withdrawing effects, which can influence the reactivity of the molecule in both synthetic and applied contexts. Recent studies have highlighted the importance of such substituents in modulating the electronic properties of carbamates, making them suitable for applications in pharmaceuticals and biotechnology.

From a synthetic perspective, Carbamic acid, [2-(3-nitrophenoxy)ethyl]-, 1,1-dimethylethyl ester can be synthesized via a variety of routes. One common approach involves the reaction of a suitable alcohol with an isocyanate derivative under controlled conditions. The presence of the nitro group on the aromatic ring can be introduced through nitration reactions or by utilizing pre-nitrated intermediates. This compound's synthesis is often optimized for scalability and purity, making it accessible for both academic research and industrial applications.

Recent advancements in materials science have explored the use of carbamate-based polymers for applications in biodegradable plastics and sustainable materials. The 1,1-dimethylethyl ester group in this compound contributes to its solubility in organic solvents, which is advantageous for polymerization processes. Additionally, the phenoxy group imparts rigidity to the molecule, potentially enhancing the mechanical properties of materials derived from this compound.

In terms of biological applications, Carbamic acid derivatives have been studied for their potential as enzyme inhibitors or bioactive agents. The combination of a nitrophenyl group and an ester functionality may provide this compound with unique pharmacokinetic properties. However, further research is required to fully understand its bioavailability and metabolic pathways.

Environmental considerations are also critical when evaluating compounds like Carbamic acid, [2-(3-nitrophenoxy)ethyl]-, 1,1-dimethylethyl ester. The biodegradability of such compounds is influenced by their functional groups; for instance, esters are generally more prone to hydrolysis under environmental conditions. Understanding these degradation pathways is essential for assessing their environmental impact and ensuring sustainable use.

In conclusion, Carbamic acid derivatives, including CAS No: 246240-09-5 (Carbamic acid, [2-(3-nitrophenoxy)ethyl]- , 1 ,1 -dimethylethyl ester) , represent a class of compounds with diverse applications across multiple disciplines. Their structural versatility and functional group diversity make them valuable tools in chemical synthesis and material development. As research continues to uncover new insights into their properties and applications , this compound will likely play an increasingly important role in both academic and industrial settings.